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Compound of Interest

Compound Name: 6-Bromochroman

Cat. No.: B1278623 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential, immediate safety and logistical information for the proper disposal of

6-Bromochroman, a halogenated organic compound. Adherence to these procedural steps is

imperative for personnel safety, environmental protection, and regulatory compliance.

Immediate Safety and Disposal Overview
6-Bromochroman is classified as a hazardous substance.[1] Due to its bromine content, it

must be treated as halogenated organic hazardous waste. Under no circumstances should it

be disposed of down the drain or in regular trash. The primary disposal route is through a

licensed hazardous waste disposal service, coordinated by your institution's Environmental

Health and Safety (EHS) department.

Key Safety and Disposal Data
A comprehensive Safety Data Sheet (SDS) with detailed disposal information for 6-
Bromochroman is not readily available. The following table summarizes crucial information for

its safe handling and disposal, based on its known hazards and best practices for halogenated

organic compounds.
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Parameter Guideline/Value Source

Chemical Name 6-Bromochroman PubChem

Molecular Formula C9H9BrO [1]

Molecular Weight 213.07 g/mol [1]

GHS Hazard Classifications

Acute Toxicity, Oral (Harmful if

swallowed)[1] Acute Toxicity,

Dermal (Harmful in contact

with skin)[1] Skin Irritation[1]

Serious Eye Irritation[1] Acute

Toxicity, Inhalation (Harmful if

inhaled)[1] Specific target

organ toxicity — single

exposure (May cause

respiratory irritation)[1]

PubChem

Waste Classification
Hazardous Waste;

Halogenated Organic Waste
General Chemical Knowledge

Recommended PPE

Chemical-resistant gloves

(e.g., nitrile), safety goggles,

lab coat. All handling should be

within a chemical fume hood.

General Laboratory Safety

Incompatible Wastes

Non-halogenated organic

waste, strong acids, strong

bases, strong oxidizing agents.

General Chemical Knowledge

Container Type

Chemically resistant, sealable

container (e.g., glass or high-

density polyethylene) with a

screw-top cap.

General Laboratory Safety

Labeling

"Hazardous Waste,"

"Halogenated Organic Waste,"

and "6-Bromochroman."

General Laboratory Safety

Disposal Route Licensed hazardous waste

disposal service via

General Laboratory Safety
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institutional EHS.

Experimental Protocol for Proper Disposal
The disposal of 6-Bromochroman is not an experimental procedure but a strict adherence to

safety protocols. The following step-by-step methodology outlines the correct procedure for its

collection and disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

Before handling 6-Bromochroman waste, ensure you are wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles.

A properly fitting lab coat.

Conduct all waste handling procedures within a certified chemical fume hood to prevent

inhalation of vapors or aerosols.

Ensure an eyewash station and safety shower are readily accessible.

Waste Segregation and Collection
Identify as Halogenated Waste: Recognize that 6-Bromochroman is a brominated, and

therefore halogenated, organic compound.

Segregate at the Source: Do not mix 6-Bromochroman waste with non-halogenated organic

waste. Maintain separate, clearly labeled waste streams to ensure proper final disposal,

which is often incineration for halogenated materials.

Solid Waste:

Carefully transfer solid 6-Bromochroman waste (e.g., residual powder, contaminated

weigh boats) into a designated, pre-labeled "Halogenated Organic Waste" container.
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Disposable items contaminated with 6-Bromochroman (e.g., gloves, absorbent pads)

must also be disposed of as hazardous waste in the same container.

Liquid Waste:

Solutions containing 6-Bromochroman should be collected in a designated "Halogenated

Organic Liquid Waste" container.

When cleaning non-disposable glassware that has been in contact with 6-
Bromochroman, rinse it with a suitable solvent (e.g., acetone or ethanol). Collect this

rinsate in the halogenated organic liquid waste container. Do not pour the rinsate down the

drain.

Container Selection and Labeling
Choose a Compatible Container: Select a clean, dry, and chemically resistant container with

a secure screw-top cap. Glass or high-density polyethylene (HDPE) containers are generally

suitable.

Properly Label the Container: Before adding any waste, affix a "Hazardous Waste" label to

the container. Clearly write "Halogenated Organic Waste" and the full chemical name, "6-
Bromochroman." If other halogenated wastes are added to the same container, list all

constituents and their approximate percentages.

Storage
Secure Closure: Keep the waste container securely closed at all times, except when adding

waste.

Designated Storage Area: Store the sealed and labeled waste container in a designated,

well-ventilated, and secure hazardous waste satellite accumulation area.

Secondary Containment: The storage area should have secondary containment to capture

any potential leaks.

Arranging for Disposal
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Contact Environmental Health and Safety (EHS): Do not attempt to dispose of 6-
Bromochroman waste through regular channels. Contact your institution's EHS department

or a licensed chemical waste disposal contractor to arrange for pickup.

Provide Complete Information: When arranging for disposal, provide the EHS or contractor

with the complete and accurate information from the waste container label.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Bromochroman waste.
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6-Bromochroman Disposal Workflow
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Caption: Workflow for the safe disposal of 6-Bromochroman waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Bromochroman | C9H9BrO | CID 10856814 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of 6-Bromochroman: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278623#6-bromochroman-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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